Cas no 2171303-03-8 (2-(4S)-4-methoxypyrrolidin-2-ylethan-1-ol)

• Product Name: 2-(4S)-4-methoxypyrrolidin-2-ylethan-1-ol
• CAS No: 2171303-03-8
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• CID: 6340937
• PubChem ID: 165600008
• Update Time: 2025-05-25

2-(4S)-4-methoxypyrrolidin-2-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4S)-4-methoxypyrrolidin-2-ylethan-1-ol
• 2171303-03-8
• EN300-1628874
• 2-[(4S)-4-methoxypyrrolidin-2-yl]ethan-1-ol

• Inchi： 1S/C7H15NO2/c1-10-7-4-6(2-3-9)8-5-7/h6-9H,2-5H2,1H3/t6?,7-/m0/s1
• InChI Key： BCFCIAKKOKPRNE-MLWJPKLSSA-N
• SMILES： O(C)[C@@H]1CNC(CCO)C1

Computed Properties

• Exact Mass: 145.110278721g/mol
• Monoisotopic Mass: 145.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 97.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 41.5Ų

Additional information on 2-(4S)-4-methoxypyrrolidin-2-ylethan-1-ol

Comprehensive Overview of 2-(4S)-4-methoxypyrrolidin-2-ylethan-1-ol (CAS No. 2171303-03-8): Properties, Applications, and Research Insights

2-(4S)-4-methoxypyrrolidin-2-ylethan-1-ol (CAS No. 2171303-03-8) is a chiral pyrrolidine derivative gaining attention in pharmaceutical and organic synthesis research. This compound features a stereocenter at the 4-position of the pyrrolidine ring, making it valuable for asymmetric synthesis and drug development. The presence of both methoxy and hydroxyethyl functional groups enhances its versatility as a building block for bioactive molecules.

Recent studies highlight the growing demand for enantiomerically pure intermediates like 2-(4S)-4-methoxypyrrolidin-2-ylethan-1-ol, driven by the pharmaceutical industry's focus on targeted therapies and precision medicine. Researchers are exploring its potential in designing kinase inhibitors and GPCR modulators, addressing trending topics such as cancer immunotherapy and neurodegenerative disease treatment. The compound's hydrogen-bonding capacity and structural rigidity make it particularly useful for optimizing drug-receptor interactions.

From a synthetic chemistry perspective, 2171303-03-8 serves as a key intermediate in multi-step organic synthesis. Its pyrrolidine core mimics natural alkaloids, aligning with current interests in bioinspired catalysis and sustainable chemistry. The methoxy group offers opportunities for further functionalization through O-demethylation or cross-coupling reactions, while the hydroxyethyl side chain enables esterification or etherification modifications.

Analytical characterization of 2-(4S)-4-methoxypyrrolidin-2-ylethan-1-ol typically involves chiral HPLC for enantiopurity verification and NMR spectroscopy for structural confirmation. The compound's physicochemical properties, including its logP value and hydrogen bond donor/acceptor count, are frequently analyzed using computational chemistry tools—a hot topic in AI-driven drug discovery workflows. These analyses help predict its ADMET profile and bioavailability in early-stage drug development.

In material science applications, researchers are investigating the compound's potential as a chiral ligand in asymmetric catalysis. This aligns with industry demands for green chemistry solutions and atom-efficient processes. The pyrrolidine scaffold shows promise in organocatalysis, particularly for Michael additions and aldol reactions—transformations crucial for synthesizing pharmaceutical intermediates and fine chemicals.

Quality control of CAS 2171303-03-8 requires strict monitoring of enantiomeric excess and residual solvents, reflecting current GMP standards. The compound's stability under various pH conditions and temperature ranges is frequently studied, addressing common questions about compound storage and handling protocols in research settings. These characteristics make it suitable for high-throughput screening libraries and medicinal chemistry optimization programs.

Emerging applications include its use in proteolysis targeting chimera (PROTAC) design, a cutting-edge approach in targeted protein degradation therapeutics. The compound's three-dimensional structure provides spatial diversity for E3 ligase binding optimization—a subject of intense research in drug discovery forums and scientific publications. This positions 2-(4S)-4-methoxypyrrolidin-2-ylethan-1-ol as relevant to next-generation therapeutic modalities.

Supply chain considerations for 2171303-03-8 reflect broader trends in specialty chemicals procurement. Researchers frequently search for information about custom synthesis options, bulk availability, and scalable production routes for this intermediate. The compound's intellectual property landscape is also a common query, particularly regarding its use in patented drug formulations and process chemistry applications.

Environmental and safety assessments of 2-(4S)-4-methoxypyrrolidin-2-ylethan-1-ol follow standard green chemistry principles, with particular attention to biodegradability and ecotoxicological profiles. These evaluations respond to growing industry emphasis on sustainable pharmaceutical manufacturing and environmental impact reduction—topics frequently discussed in regulatory guidelines and industry white papers.

Future research directions may explore the compound's utility in DNA-encoded library synthesis or as a crystallization chaperone for membrane protein studies. Its balanced lipophilicity and hydrogen bonding capacity make it attractive for addressing current challenges in fragment-based drug discovery and structural biology applications—areas generating significant interest in both academic research and industrial R&D settings.